Cas no 882679-35-8 (N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide)

• Product Name: N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
• CAS No: 882679-35-8
• MF: C₁₇H₂₄BNO₃
• MW: 301.188364982605
• MDL: MFCD22573174
• CID: 2127169
• PubChem ID: 69462713
• Update Time: 2024-10-26

N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• N-(4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide
• QMVQPGMEEQHIQA-UHFFFAOYSA-N
• SCHEMBL5493810
• DA-01634
• D93590
• CS-0458443
• AS-76864
• A1-22727
• N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)-cyclopropanecarboxamide
• N-[4-methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopropanecarboxamide
• 882679-35-8
• N-(4-Methyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)cyclopropanecarboxamide

• MDL： MFCD22573174
• Inchi： 1S/C17H24BNO3/c1-11-6-9-13(19-15(20)12-7-8-12)10-14(11)18-21-16(2,3)17(4,5)22-18/h6,9-10,12H,7-8H2,1-5H3,(H,19,20)
• InChI Key： QMVQPGMEEQHIQA-UHFFFAOYSA-N
• SMILES： O1B(C2C(C)=CC=C(C=2)NC(C2CC2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 301.1849238g/mol
• Monoisotopic Mass: 301.1849238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 431
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6